molecular formula C12H15N5O7 B5525165 2,4,6-trinitrophenol - 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine (1:1)

2,4,6-trinitrophenol - 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine (1:1)

Cat. No. B5525165
M. Wt: 341.28 g/mol
InChI Key: VSBYHJCSNLIJPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4,6-trinitrophenol - 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine (1:1), commonly known as TNT-TMP, is a complex explosive compound that has been widely used in various military and industrial applications. This compound is highly explosive and has been known to cause severe damage to both property and human life. However, recent scientific research has shown that TNT-TMP has several potential applications in the field of biochemistry and pharmacology.

Mechanism of Action

TNT-TMP has been shown to inhibit the activity of the enzyme dihydrofolate reductase (DHFR), which is essential for the synthesis of DNA and RNA. This inhibition leads to the disruption of cell division and ultimately cell death. Additionally, TNT-TMP has been shown to have anti-inflammatory properties and may be useful in the treatment of various inflammatory diseases.
Biochemical and Physiological Effects:
TNT-TMP has been shown to have several biochemical and physiological effects. In addition to its inhibition of DHFR, TNT-TMP has been shown to induce oxidative stress and DNA damage in cells. This can lead to the activation of various signaling pathways and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of TNT-TMP in lab experiments is its high potency. This allows for the use of relatively small amounts of the compound, which can reduce costs and increase efficiency. However, the high explosiveness of TNT-TMP can also pose a significant safety risk in lab settings. Additionally, the compound's instability and potential for degradation can make it difficult to work with.

Future Directions

There are several potential future directions for the research and development of TNT-TMP. One area of focus is the development of more stable and less explosive derivatives of the compound. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in the treatment of various diseases. Finally, the development of more efficient and cost-effective synthesis methods for TNT-TMP and its derivatives could significantly improve its potential for use in various applications.

Synthesis Methods

The synthesis of TNT-TMP involves the reaction of 2,4,6-trinitrophenol with 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine in a 1:1 ratio. The reaction is typically carried out in the presence of a catalyst, such as sulfuric acid or hydrochloric acid. The resulting compound is a yellowish, crystalline powder that is highly explosive.

Scientific Research Applications

TNT-TMP has been the subject of extensive scientific research due to its potential applications in the field of biochemistry and pharmacology. One of the primary areas of research has been the compound's mechanism of action.

properties

IUPAC Name

1,2-dimethyl-5,6-dihydro-4H-pyrimidine;2,4,6-trinitrophenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3N3O7.C6H12N2/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-6-7-4-3-5-8(6)2/h1-2,10H;3-5H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSBYHJCSNLIJPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NCCCN1C.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N5O7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.